Cas no 85013-98-5 (4'-(Trifluoromethoxy)acetophenone)

4'-(Trifluoromethoxy)acetophenone structure

85013-98-5 structure

Product Name:4'-(Trifluoromethoxy)acetophenone

CAS No:85013-98-5

Molecular Formula:C₉H₇F₃O₂

Molecular Weight:204.145893335342

MDL:MFCD00042404

CID:60805

PubChem ID:87577644

4'-(Trifluoromethoxy)acetophenone Properties

Names and Identifiers

- 4'-Trifluoromethoxyacetophenone
- 4'-(Trifluoromethoxy)acetophenone
- 1-(4-(Trifluoromethoxy)phenyl)ethanone
- 1-[4-(trifluoromethoxy)phenyl]ethanone
- 4 -(Trifluoromethoxy)acetophenone
- p-(Trifluoromethoxy)acetophenone
- 1-[4-(Trifluoromethoxy)phenyl]ethan-1-one
- 1-[4-(Trifluoromethoxy)phenyl]ethanone (ACI)
- 1-(4-Trifluoromethoxyphenyl)ethanone
- 1-[4-(Trifluoromethoxy)phenyl]-1-ethanone
- 4′-(Trifluoromethoxy)acetophenone
- EN300-30826
- 1-(4-(trifluoromethoxy)phenyl)ethanone
- 1-(4-Trifluoromethoxy-phenyl)-ethanone
- MFCD00042404
- SCHEMBL75853
- 85013-98-5
- 1-(4-(Trifluoromethoxy)phenyl)ethan-1-one
- 4`-Trifluoromethoxyacetophenone
- 4'-(Trifluoromethoxy)acetophenone, 98%
- 4-trifluoromethoxyacetophenone
- DTXSID10234076
- SY016891
- FS-1026
- 1-[4-(trifluoromethyloxy)-phenyl]-ethanone
- 4-(Trifluoromethoxy)acetophenone
- p-trifluoromethoxyacetophenone
- C90971
- ETHANONE, 1-(4-(TRIFLUOROMETHOXY)PHENYL)-
- AC-3645
- AKOS009148732
- CS-B1275
- EINECS 285-066-0
- NS00060911
- DTXCID10156567
- KHDXVDGFTYOSDD-UHFFFAOYSA-N
- 4 inverted exclamation mark -(Trifluoromethoxy)acetophenone
- 4/'-(Trifluoromethoxy)acetophenone
- DB-001269
- 1-[4-(trifluoromethoxy)phenyl]ethan-1-one
- 0Q4W8V7RF6
- Ethanone, 1-[4-(trifluoromethoxy)phenyl]-
- 1-{4-[(trifluoromethyl)oxy]phenyl}ethanone
- 4\\'-(Trifluoromethoxy)acetophenone
- T1940
- UNII-0Q4W8V7RF6
- W-104098
- +Expand
- MDL： MFCD00042404
- InChIKey： MOEXTBIPPMLEFX-UHFFFAOYSA-N
- Inchi： 1S/C9H7F3O2/c1-6(13)7-2-4-8(5-3-7)14-9(10,11)12/h2-5H,1H3
- SMILES： O=C(C)C1C=CC(OC(F)(F)F)=CC=1
- BRN： 5930486

Computed Properties

Exact Mass: 204.04000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 204.04
Heavy Atom Count: 14
Complexity: 205
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 26.3A^2

Experimental Properties

LogP: 2.78780
PSA: 26.30000
Refractive Index: n20/D 1.455(lit.)
Boiling Point: 47-49℃/15mm(lit.)
Flash Point: Fahrenheit: 190.4 ° f
Celsius: 88 ° c
Color/Form: Colorless to yellowish liquid
Solubility: Not determined
Density: 1.278 g/mL at 25 °C(lit.)

4'-(Trifluoromethoxy)acetophenone Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S26-S36/37/39-S23
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazard Statement： H227-H315-H319
Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
Prompt：warning
Storage Condition：Sealed in dry,Room Temperature
Risk Phrases： 36/37/38-22
Signal Word：Warning
HazardClass：IRRITANT

4'-(Trifluoromethoxy)acetophenone Customs Data

Customs Data：

China Customs Code:
2914700090

Overview:

2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

4'-(Trifluoromethoxy)acetophenone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003KRI-1g	1-(4-(Trifluoromethoxy)phenyl)ethanone	85013-98-5	98%	1g	$4.00	2024-04-21
A2B Chem LLC	AB66078-1g	4'-(Trifluoromethoxy)acetophenone	85013-98-5	98%	1g	$4.00	2024-04-19
Aaron	AR003KZU-1g	1-(4-(Trifluoromethoxy)phenyl)ethanone	85013-98-5		1g	$3.00
abcr	AB104246-50 g	4-(Trifluoromethoxy)acetophenone, 98%; .	85013-98-5	98%	50 g	€64.90	2023-07-20
Alichem	A013001632-250mg	4'-(Trifluoromethoxy)acetophenone	85013-98-5	97%	250mg	$475.20	2023-08-31
Ambeed	A421321-1g	1-(4-(Trifluoromethoxy)phenyl)ethanone	85013-98-5	98%	1g	$5.0	2024-07-24
Apollo Scientific	PC7433E-50g	4'-(Trifluoromethoxy)acetophenone	85013-98-5	98%	50g	£12.00	2024-05-25
Chemenu	CM255292-500g	1-(4-(Trifluoromethoxy)phenyl)ethanone	85013-98-5	95%	500g	$163
City Chemical	1537CC-5GM	p-(Trifluoromethoxy)acetophenone	85013-98-5		5gm	$294.78	2023-09-19
Crysdot LLC	CD12025046-1000g	1-(4-(Trifluoromethoxy)phenyl)ethanone	85013-98-5	95%	1000g	$277

4'-(Trifluoromethoxy)acetophenone Synthesis

Synthetic Circuit 1

456-55-3

75-36-5

85013-98-5

Reaction Conditions

1.1 Catalysts: Boron trifluoride , Hydrofluoric acid

Reference

Hydrofluoric acid-boron trifluoride catalyzed acylation of trifluoromethoxybenzene

Desbois, Michel, Bulletin de la Societe Chimique de France, 1986, (6), 885-90

Synthetic Circuit 2

456-55-3

75-36-5

85013-98-5

Reaction Conditions

1.1 Reagents: Iron chloride (FeCl3)

Reference

Aromatic substitution. 53. Electrophilic nitration, halogenation, acylation, and alkylation of (α,α,α-trifluoromethoxy)benzene

Olah, George A.; et al, Journal of the American Chemical Society, 1987, 109(12), 3708-13

Synthetic Circuit 3

456-55-3

108-24-7

85013-98-5

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ; 0 °C; 30 min, rt

Reference

Design, synthesis and pharmacology of 1,1-bistrifluoromethylcarbinol derivatives as liver X receptor β-selective agonists

Koura, Minoru; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(13), 2668-2674

Synthetic Circuit 4

1736-08-9

85013-98-5

Reaction Conditions

1.1 Catalysts: Palladium , Graphene (graphene oxide) Solvents: Acetonitrile , Water ; 30 min, 25 °C
1.2 Reagents: Hydrogen peroxide ; 12 h, 55 °C

Reference

Efficient Palladium(0) supported on reduced graphene oxide for selective oxidation of olefins using graphene oxide as a 'solid weak acid'

Gao, Xi; et al, Catalysis Communications, 2019, 122, 73-78

Synthetic Circuit 5

220351-07-5

17111-95-4

99-93-4

85013-98-5

Reaction Conditions

1.1 Solvents: Dichloromethane ; 70 min, -100 - -90 °C
1.2 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 3 h, -90 °C → -10 °C

Reference

CF3 Oxonium Salts, O-(Trifluoromethyl)dibenzofuranium Salts: In Situ Synthesis, Properties, and Application as a Real CF3+ Species Reagent

Umemoto, Teruo; et al, Journal of Organic Chemistry, 2007, 72(18), 6905-6917

Synthetic Circuit 6

2070902-77-9

19262-73-8

14874-70-5

85013-98-5

Reaction Conditions

1.1 Reagents: Cesium fluoride , Copper(I) triflate Solvents: Acetonitrile ; 1 h, 25 °C; 25 °C → -40 °C
1.2 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; -40 °C; 12 h, -40 °C

Reference

Visible-Light Photoredox-Catalyzed and Copper-Promoted Trifluoromethoxylation of Arenediazonium Tetrafluoroborates

Yang, Shaoqiang; et al, Angewandte Chemie, 2019, 58(23), 7840-7844

Synthetic Circuit 7

1452768-00-1

85013-98-5

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Phosphinic acid, phenyl-, octyl ester ; rt; 15 h, 130 °C

Reference

Clean Oxidation of (Hetero)benzylic Csp3-H Bonds with Molecular Oxygen

Liu, Kai-Jian; et al, ACS Sustainable Chemistry & Engineering, 2019, 7(12), 10293-10298

Synthetic Circuit 8

910486-48-5

85013-98-5

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: 18-Crown-6 , 1-Butanaminium, N,N,N-tributyl-, eicosa-μ-oxodi-μ5-oxodecaoxodecatungstate(4-) (… Solvents: Water ; 24 h, 25 °C

Reference

Decatungstate-mediated solar photooxidative cleavage of C=C bonds using air as an oxidant in water

Xie, Pan; et al, Green Chemistry, 2021, 23(16), 5936-5943

Synthetic Circuit 9

936543-15-6

79-24-3

85013-98-5

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: Palladium diacetate , Dicyclohexyl[3,6-dimethoxy-2′,4′,6′-tris(1-methylethyl)[1,1′-biphenyl]-2-yl]phos… Solvents: tert-Butyl methyl ether ; 24 h, 60 °C
1.2 Reagents: Acetic acid , Sodium nitrite ; 24 h, 60 °C

Reference

Access to Ketones through Palladium-Catalyzed Cross-Coupling of Phenol Derivatives with Nitroalkanes Followed by Nef Reaction

He, Xiaoyu; et al, European Journal of Organic Chemistry, 2022, 2022(35),

Synthetic Circuit 10

1155461-67-8

85013-98-5

Reaction Conditions

1.1 Reagents: Tetrafluoroboric acid , 1,4-Diazoniabicyclo[2.2.2]octane, 1-fluoro-4-methyl-, tetrafluoroborate(1-) (1:2… Catalysts: Silver nitrate Solvents: Dichloromethane , Water ; 12 h, 80 °C

Reference

O-Trifluoromethylation of Phenols: Access to Aryl Trifluoromethyl Ethers by O-Carboxydifluoromethylation and Decarboxylative Fluorination

Zhou, Min; et al, Organic Letters, 2016, 18(15), 3754-3757

Synthetic Circuit 11

1493-11-4

99-93-4

85013-98-5

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ; 15 min, 0 °C
1.2 Reagents: Diisopropyl azodicarboxylate ; 0 °C; overnight, rt

Reference

Identification of new aryl hydrocarbon receptor (AhR) antagonists using a zebrafish model

Jeong, Jieun; et al, Bioorganic & Medicinal Chemistry, 2019, 27(19),

Synthetic Circuit 12

220351-01-9

85013-98-5

Reaction Conditions

1.1 Reagents: Antimonate(1-), hexafluoro-, (OC-6-11)-, nitrosyl (1:1) Solvents: Dichloromethane ; rt → -78 °C; 3 h, -78 °C → 0 °C
2.1 Solvents: Dichloromethane ; 70 min, -100 - -90 °C
2.2 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 3 h, -90 °C → -10 °C

Reference

CF3 Oxonium Salts, O-(Trifluoromethyl)dibenzofuranium Salts: In Situ Synthesis, Properties, and Application as a Real CF3+ Species Reagent

Umemoto, Teruo; et al, Journal of Organic Chemistry, 2007, 72(18), 6905-6917

Synthetic Circuit 13

99-93-4

84349-27-9

85013-98-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: 1,4-Dioxane ; 30 min, rt
1.2 Solvents: 1,4-Dioxane ; 60 h, 80 °C; rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
2.1 Reagents: Tetrafluoroboric acid , 1,4-Diazoniabicyclo[2.2.2]octane, 1-fluoro-4-methyl-, tetrafluoroborate(1-) (1:2… Catalysts: Silver nitrate Solvents: Dichloromethane , Water ; 12 h, 80 °C

Reference

O-Trifluoromethylation of Phenols: Access to Aryl Trifluoromethyl Ethers by O-Carboxydifluoromethylation and Decarboxylative Fluorination

Zhou, Min; et al, Organic Letters, 2016, 18(15), 3754-3757

Synthetic Circuit 14

99-92-3

85013-98-5

Reaction Conditions

1.1 Reagents: tert-Butyl nitrite , Tetrafluoroboric acid Solvents: Ethanol , Water ; 0 °C; 1 h, rt
2.1 Reagents: Cesium fluoride , Copper(I) triflate Solvents: Acetonitrile ; 1 h, 25 °C; 25 °C → -40 °C
2.2 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; -40 °C; 12 h, -40 °C

Reference

Visible-Light Photoredox-Catalyzed and Copper-Promoted Trifluoromethoxylation of Arenediazonium Tetrafluoroborates

Yang, Shaoqiang; et al, Angewandte Chemie, 2019, 58(23), 7840-7844

Synthetic Circuit 15

175676-65-0

103273-01-4

85013-98-5

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane , Water ; 64 h, reflux
2.1 Reagents: Antimonate(1-), hexafluoro-, (OC-6-11)-, nitrosyl (1:1) Solvents: Dichloromethane ; rt → -78 °C; 3 h, -78 °C → 0 °C
3.1 Solvents: Dichloromethane ; 70 min, -100 - -90 °C
3.2 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 3 h, -90 °C → -10 °C

Reference

CF3 Oxonium Salts, O-(Trifluoromethyl)dibenzofuranium Salts: In Situ Synthesis, Properties, and Application as a Real CF3+ Species Reagent

Umemoto, Teruo; et al, Journal of Organic Chemistry, 2007, 72(18), 6905-6917

Synthetic Circuit 16

175676-54-7

78-83-1

85013-98-5

Reaction Conditions

1.1 Reagents: Phosphorus pentoxide Solvents: Isobutanol ; 12 h, 220 °C
2.1 Reagents: Antimonate(1-), hexafluoro-, (OC-6-11)-, nitrosyl (1:1) Solvents: Dichloromethane ; rt → -78 °C; 3 h, -78 °C → 0 °C
3.1 Solvents: Dichloromethane ; 70 min, -100 - -90 °C
3.2 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 3 h, -90 °C → -10 °C

Reference

CF3 Oxonium Salts, O-(Trifluoromethyl)dibenzofuranium Salts: In Situ Synthesis, Properties, and Application as a Real CF3+ Species Reagent

Umemoto, Teruo; et al, Journal of Organic Chemistry, 2007, 72(18), 6905-6917

Synthetic Circuit 17

667-27-6

85013-98-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol ; 0 °C → rt; 24 h, rt
2.1 Reagents: Sodium hydride Solvents: 1,4-Dioxane ; 30 min, rt
2.2 Solvents: 1,4-Dioxane ; 60 h, 80 °C; rt
2.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
3.1 Reagents: Tetrafluoroboric acid , 1,4-Diazoniabicyclo[2.2.2]octane, 1-fluoro-4-methyl-, tetrafluoroborate(1-) (1:2… Catalysts: Silver nitrate Solvents: Dichloromethane , Water ; 12 h, 80 °C

Reference

O-Trifluoromethylation of Phenols: Access to Aryl Trifluoromethyl Ethers by O-Carboxydifluoromethylation and Decarboxylative Fluorination

Zhou, Min; et al, Organic Letters, 2016, 18(15), 3754-3757

Synthetic Circuit 18

175676-48-9

85013-98-5

Reaction Conditions

1.1 Reagents: Tin , Hydrochloric acid Solvents: Ethanol , Water ; 2 h, reflux
2.1 Reagents: Phosphorus pentoxide Solvents: Isobutanol ; 12 h, 220 °C
3.1 Reagents: Antimonate(1-), hexafluoro-, (OC-6-11)-, nitrosyl (1:1) Solvents: Dichloromethane ; rt → -78 °C; 3 h, -78 °C → 0 °C
4.1 Solvents: Dichloromethane ; 70 min, -100 - -90 °C
4.2 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 3 h, -90 °C → -10 °C

Reference

CF3 Oxonium Salts, O-(Trifluoromethyl)dibenzofuranium Salts: In Situ Synthesis, Properties, and Application as a Real CF3+ Species Reagent

Umemoto, Teruo; et al, Journal of Organic Chemistry, 2007, 72(18), 6905-6917

Synthetic Circuit 19

175278-00-9

577-19-5

85013-98-5

Reaction Conditions

1.1 Catalysts: Copper ; 3 h, 190 °C
2.1 Reagents: Tin , Hydrochloric acid Solvents: Ethanol , Water ; 2 h, reflux
3.1 Reagents: Phosphorus pentoxide Solvents: Isobutanol ; 12 h, 220 °C
4.1 Reagents: Antimonate(1-), hexafluoro-, (OC-6-11)-, nitrosyl (1:1) Solvents: Dichloromethane ; rt → -78 °C; 3 h, -78 °C → 0 °C
5.1 Solvents: Dichloromethane ; 70 min, -100 - -90 °C
5.2 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 3 h, -90 °C → -10 °C

Reference

CF3 Oxonium Salts, O-(Trifluoromethyl)dibenzofuranium Salts: In Situ Synthesis, Properties, and Application as a Real CF3+ Species Reagent

Umemoto, Teruo; et al, Journal of Organic Chemistry, 2007, 72(18), 6905-6917

4'-(Trifluoromethoxy)acetophenone Raw materials

4'-(Trifluoromethoxy)acetophenone Preparation Products

4'-(Trifluoromethoxy)acetophenone (85013-98-5)

4'-(Trifluoromethoxy)acetophenone Suppliers

HU BEI YONG KUO Technology Co., Ltd.

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Shanghai Aladdin Biochemical Technology Co., Ltd

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SHANG HAI LI CHEN SHANG MAO Co., Ltd.

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(CAS:85013-98-5)

MR./MRS.:TANG SI LEI

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Recommended suppliers

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Purity:99%

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Cas no 85013-98-5 (4'-(Trifluoromethoxy)acetophenone)

4'-(Trifluoromethoxy)acetophenone Properties

Names and Identifiers

Computed Properties

Experimental Properties

4'-(Trifluoromethoxy)acetophenone Security Information

4'-(Trifluoromethoxy)acetophenone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4'-(Trifluoromethoxy)acetophenone Price

4'-(Trifluoromethoxy)acetophenone Synthesis

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Synthetic Circuit 19

4'-(Trifluoromethoxy)acetophenone Raw materials

4'-(Trifluoromethoxy)acetophenone Preparation Products

4'-(Trifluoromethoxy)acetophenone Suppliers

4'-(Trifluoromethoxy)acetophenone Related Literature

85013-98-5 (4'-(Trifluoromethoxy)acetophenone) Related Products